Cas no 577971-19-8 (2-(2′-Di-tert-butylphosphine)biphenylpalladium(II) Acetate)

• Product Name: 2-(2′-Di-tert-butylphosphine)biphenylpalladium(II) Acetate
• CAS No: 577971-19-8
• MF: C₂₂H₃₀O₂PPd
• MW: 463.86616563797
• MDL: MFCD04117716
• CID: 947570
• PubChem ID: 24884102
• Update Time: 2025-06-11

2-(2′-Di-tert-butylphosphine)biphenylpalladium(II) Acetate Chemical and Physical Properties

Names and Identifiers

• 2-(2'-DI-TERT-BUTYLPHOSPHINE)BIPHENYLPA&
• 2-(2'-Di-tert-butylphosphine)biphenylpalladium(ii) acetate
• 2-(2′-Di-tert-butylphosphine)biphenylpalladium(II) Acetate
• Acetato(2'-di-t-butylphosphino-1,1'-biphenyl-2-yl)palladiuM(II)
• acetic acid,ditert-butyl-(2-phenylphenyl)phosphane,palladium
• -biphenyl-2-yl)palladium(II)
• -di-t-butylphosphino-1,1&#039
• MFCD04117716
• F17200
• IEYDYAASBZOBOC-UHFFFAOYSA-M
• Acetoxy[2 inverted exclamation mark -(di-tert-butylphosphino)-[1,1 inverted exclamation mark -biphenyl]-2-yl]palladium
• acetic acid;ditert-butyl-(2-phenylphenyl)phosphane;palladium
• acetoxy(2'-(di-tert-butylphosphino)biphenyl-2-yl)palladium
• Acetato(2'-di-tert.-butylphosphino-1,1'-biphenyl-2-yl)palladium(II)
• SY076293
• 2-(2'-Di-tert-butylphosphine)biphenylpalladium(II) acetate, 97%
• 577971-19-8

• MDL： MFCD04117716
• Inchi： 1S/C20H26P.C2H4O2.Pd/c1-19(2,3)21(20(4,5)6)18-15-11-10-14-17(18)16-12-8-7-9-13-16;1-2(3)4;/h7-12,14-15H,1-6H3;1H3,(H,3,4);/q-1;;
• InChI Key： AGTIJKLADGVFEL-UHFFFAOYSA-N
• SMILES： [Pd].P(C1C=CC=CC=1C1C=CC=C[C-]=1)(C(C)(C)C)C(C)(C)C.OC(C)=O

Computed Properties

• Exact Mass: 458.09667
• Monoisotopic Mass: 463.10182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: 130-140 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 26.3
• Vapor Pressure: No data available

2-(2′-Di-tert-butylphosphine)biphenylpalladium(II) Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on 2-(2′-Di-tert-butylphosphine)biphenylpalladium(II) Acetate

Comprehensive Overview of 2-(2′-Di-tert-butylphosphine)biphenylpalladium(II) Acetate (CAS No. 577971-19-8)

2-(2′-Di-tert-butylphosphine)biphenylpalladium(II) Acetate (CAS No. 577971-19-8) is a highly specialized organometallic compound widely recognized for its pivotal role in modern catalytic chemistry. This palladium-based catalyst is particularly valued for its efficiency in cross-coupling reactions, such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination, which are fundamental in pharmaceutical synthesis and advanced material science. Its unique tert-butylphosphine ligand enhances stability and reactivity, making it a preferred choice for researchers and industrial chemists.

The compound's molecular structure features a biphenyl backbone coordinated with a palladium(II) center, further stabilized by an acetate counterion. This configuration ensures high selectivity and yield in complex organic transformations. Recent studies highlight its application in the synthesis of biaryl compounds, which are critical in drug discovery for treating diseases like cancer and neurodegenerative disorders. The growing demand for green chemistry solutions has also spurred interest in this catalyst due to its potential for reducing waste and improving energy efficiency.

In the context of AI-driven drug discovery, 2-(2′-Di-tert-butylphosphine)biphenylpalladium(II) Acetate has gained attention for its compatibility with high-throughput screening methods. Computational models often predict its reactivity patterns, aligning with the trend of machine learning in chemistry. Researchers frequently search for "best palladium catalysts for C-C bond formation" or "how to optimize Suzuki coupling reactions," reflecting the compound's relevance in contemporary synthetic strategies.

From an industrial perspective, scalability and cost-effectiveness are key concerns. The di-tert-butylphosphine ligand in this catalyst mitigates decomposition risks, extending its shelf life and reducing operational costs. This aligns with the broader shift toward sustainable catalysis, a topic frequently queried in academic and patent databases. Environmental regulations and the push for atom-economical processes further underscore its importance.

Analytical techniques such as NMR spectroscopy and X-ray crystallography are commonly employed to characterize this compound, ensuring purity and structural integrity. Quality control protocols are critical, as even minor impurities can affect catalytic performance. This rigor is essential for applications in asymmetric synthesis, where enantioselectivity is paramount.

In summary, 2-(2′-Di-tert-butylphosphine)biphenylpalladium(II) Acetate (CAS No. 577971-19-8) represents a cornerstone of modern synthetic chemistry. Its versatility, combined with advancements in computational chemistry and process optimization, positions it at the forefront of innovations in drug development and material science. As the scientific community continues to explore next-generation catalysts, this compound remains a benchmark for efficiency and reliability.